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Cat. No.: B090724 Get Quote

An In-depth Technical Guide to 4'-Aminoazobenzene-4-sulphonic acid

Introduction
4'-Aminoazobenzene-4-sulphonic acid (CAS No: 104-23-4) is an organic compound that

belongs to the family of azo dyes.[1] It is characterized by the presence of an azobenzene

backbone, substituted with both an amino (-NH₂) and a sulphonic acid (-SO₃H) functional

group. This dual functionality imparts unique chemical properties to the molecule, making it a

crucial intermediate in the synthesis of a wide range of azo dyes used in industries such as

textiles, inks, and paints.[1][2] While its primary application lies in color chemistry, it is also

noted for its use in other chemical and research applications.[2] This document provides a

comprehensive overview of its chemical and physical properties, synthesis protocols, and

known applications, targeted towards researchers, scientists, and professionals in drug

development and chemical sciences.

Chemical Structure
The molecular structure consists of two benzene rings connected by a diazo bridge (-N=N-). An

amino group is attached to one phenyl ring at the 4' position, and a sulphonic acid group is

attached to the other phenyl ring at the 4 position.

Molecular Formula: C₁₂H₁₁N₃O₃S[3][4]
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Molecular Weight: 277.30 g/mol [3][4]

CAS Number: 104-23-4[3][4]

Synonyms: 4-((4-aminophenyl)azo)-benzenesulfonic acid, p-Aminoazobenzene-4′-Sulfonic

Acid, 4-(4-Amino-phenylazo)-benzenesulfonic acid.[5]

Physicochemical and Computed Properties
The properties of 4'-Aminoazobenzene-4-sulphonic acid are summarized in the tables

below. These data are essential for understanding its behavior in various chemical and

biological systems.

Physical Properties
Property Value Reference(s)

Appearance
Light orange-red to dark red

crystalline powder
[3][5]

Melting Point >300 °C (decomposes) [3]

Water Solubility 513 - 1320 mg/L at 37 °C [6][7]

Density ~1.38 g/cm³ (estimate) [6][7]

Computed Properties
Property Value Reference(s)

XLogP3 2.2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
6

Rotatable Bond Count 3

Topological Polar Surface Area 114 Å²

Heavy Atom Count 19
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Synthesis of 4'-Aminoazobenzene-4-sulphonic acid
The industrial preparation of 4'-Aminoazobenzene-4-sulphonic acid is typically achieved

through the diazotization of sulphanilic acid, followed by an azo coupling reaction with aniline

under controlled acidic conditions.[3] An alternative patented method involves the hydrolysis of

an intermediate compound.

Experimental Protocol: Synthesis via Hydrolysis
This protocol is adapted from a patented manufacturing process which involves the acid

hydrolysis of the sodium salt of the omega-sulphonic acid of 4-methyl-amino-azo-benzene-4'-

sulphonic acid.

Materials:

The sodium salt of the omega-sulphonic acid of 4-methyl-amino-azo-benzene-4'-sulphonic

acid

Concentrated hydrochloric acid (HCl) or sulphuric acid (H₂SO₄)

Water

Procedure:

Prepare a solution of a non-oxidizing mineral acid (e.g., hydrochloric acid). The concentration

should be approximately 3 to 20 moles of acid per mole of the starting material to be

hydrolyzed.

Heat the acid solution to a temperature between 95 °C and 105 °C.

Slowly add the sodium salt of the omega-sulphonic acid of 4-methyl-amino-azo-benzene-4'-

sulphonic acid to the heated acid solution while maintaining vigorous stirring.

Maintain the temperature of the reaction mixture within the 95 °C to 105 °C range. The

progress of the hydrolysis reaction is monitored until the formation of 4'-Aminoazobenzene-
4-sulphonic acid is complete.
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Upon completion, cool the reaction mixture to room temperature to allow the product to

precipitate.

Filter the resulting precipitate using suction filtration.

Wash the filter cake thoroughly with water to remove any remaining acid and soluble

impurities.

Dry the purified product at 80 °C to obtain 4'-Aminoazobenzene-4-sulphonic acid as a

powder.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 4'-Aminoazobenzene-4-sulphonic acid via acid

hydrolysis.

Applications
Dye Intermediate
The primary and most significant application of 4'-Aminoazobenzene-4-sulphonic acid is as

a diazo component in the synthesis of other azo dyes.[1][2] Its reactive amino group can be

diazotized and coupled with various aromatic compounds to produce a wide spectrum of colors

with good fastness properties, making them suitable for textiles, leather, paper, and printing

inks.[1][3]

Biological and Analytical Applications
As a dye, 4'-Aminoazobenzene-4-sulphonic acid and its derivatives are used in various

biological experiments.[5][8] These applications are generally broad, including observing

cellular structures, tracking biomolecules, and studying tissue pathology.[8] However, specific

protocols or its use as a probe for particular biological targets are not well-documented in

publicly available literature. It has also been noted for potential use as a reagent for metal ion

detection due to its ability to form colored complexes.[3]

Environmental Applications
There is interest in using 4'-Aminoazobenzene-4-sulphonic acid in the field of environmental

remediation, specifically in photocatalytic wastewater treatment processes.[9] As a stable azo

dye, it can serve as a model compound for studying the efficacy of advanced oxidation

processes in degrading persistent organic pollutants in water.

Logical Relationship of Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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